2-amino-4-(2-bromophenyl)-7-methyl-5-oxo-6-(pyridin-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

• IUPAC Name: 2-amino-4-(2-bromophenyl)-7-methyl-5-oxo-6-(pyridin-2-ylmethyl)-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• InChI: InChI=1S/C22H17BrN4O2/c1-13-10-18-20(22(28)27(13)12-14-6-4-5-9-26-14)19(16(11-24)21(25)29-18)15-7-2-3-8-17(15)23/h2-10,19H,12,25H2,1H3
• InChI Key: UWFAUOLFWILNPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC=CC=C3Br)C(=O)N1CC4=CC=CC=N4
• Molecular Formula: C22H17BrN4O2
• Molecular Weight: 449.3 g/mol

Description

2-amino-4-(2-bromophenyl)-7-methyl-5-oxo-6-(pyridin-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C22H17BrN4O2 and its molecular weight is 449.308. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Researchers have explored the synthesis and structural analysis of compounds similar to the one , focusing on their crystal structure and molecular interactions. For instance, the study by Ganapathy et al. (2015) involved the synthesis and X-ray crystallography analysis of a compound with a similar structural motif, highlighting the importance of such compounds in understanding molecular arrangements and interactions (Ganapathy, Jayarajan, Vasuki, & Sanmargam, 2015).

Antimicrobial and Anticancer Activities

Some derivatives of pyridine and fused pyridine, including those structurally related to the compound of interest, have been synthesized and evaluated for their antimicrobial and anticancer activities. Elewa et al. (2021) synthesized new pyridines and assessed their biological activities, indicating the potential of such compounds in developing therapeutic agents (Elewa, Abdelhamid, Hamed, & Mansour, 2021).

Innovative Synthesis Protocols

Patil and Mahulikar (2013) reported an innovative protocol for synthesizing derivatives involving pyridin-2-yl groups, showcasing a novel and efficient approach to obtaining structurally complex molecules. This research underscores the ongoing advancements in synthetic methodologies for constructing compounds with potential utility in various fields (Patil & Mahulikar, 2013).

Electrocatalytic Applications

Vafajoo et al. (2014) explored the electrocatalytic assembly of derivatives involving pyrano[3,2-c]chromene motifs, demonstrating an efficient approach to synthesizing these compounds. Such research highlights the potential applications of these compounds in electrochemical processes and catalysis (Vafajoo, Veisi, Maghsoodlou, & Ahmadian, 2014).